Cas no 1682-04-8 (1-Bromo-2,3,5,6-tetrafluoro-4-methoxybenzene)

• Product Name: 1-Bromo-2,3,5,6-tetrafluoro-4-methoxybenzene
• CAS No: 1682-04-8
• MF: C₇H₃BrF₄O
• MW: 258.995735406876
• MDL: MFCD22054944
• CID: 1057760
• PubChem ID: 12661655
• Update Time: 2025-04-20

1-Bromo-2,3,5,6-tetrafluoro-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,3,5,6-tetrafluoroanisole
• 1-bromo-2,3,5,6-tetrafluoro-4-methoxybenzene
• AK156923
• FCH1584307
• AX8291146
• 1-Methoxy-2,3,5,6-tetrafluoro-4-bromobenzene
• Benzene, 1-bromo-2,3,5,6-tetrafluoro-4-methoxy-
• AS-67282
• AKOS024261964
• CS-0061894
• 1682-04-8
• BAA68204
• MFCD22054944
• DB-340096
• SCHEMBL2922201
• 1-Bromo-2,3,5,6-tetrafluoro-4-methoxybenzene

• MDL： MFCD22054944
• Inchi： 1S/C7H3BrF4O/c1-13-7-5(11)3(9)2(8)4(10)6(7)12/h1H3
• InChI Key： NLWGEYNHXVCHOS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C(=C1F)F)OC)F)F

Computed Properties

• Exact Mass: 257.93029
• Monoisotopic Mass: 257.93034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles